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Compound of Interest

Compound Name: 4-Methylenecyclohexylmethanol

Cat. No.: B087033 Get Quote

A comprehensive review of available scientific literature reveals a significant lack of specific

data on the biological activities of a broad range of 4-Methylenecyclohexylmethanol
derivatives. While the core chemical structure is recognized, dedicated studies detailing its

pharmacological effects and those of its analogs are not readily available in the public domain.

This scarcity of information prevents the creation of a detailed comparative guide as initially

requested.

The primary context in which 4-Methylenecyclohexylmethanol appears is as a chemical

intermediate in the synthesis of other biologically active molecules. For instance, it has been

listed as a raw material in the production of Proscillaridin A, a cardiac glycoside used as an

antiarrhythmic drug and identified as a potent agent against the Hepatitis B virus (HBV) with an

IC50 of 7.2 nM.[1] This association suggests a potential utility of the 4-
methylenecyclohexylmethanol scaffold in the development of therapeutic agents, but does

not provide direct evidence of its own biological activity.

Beyond its role as a synthetic precursor, 4-Methylenecyclohexylmethanol has been identified

in environmental contexts, such as in the steam released during cured-in-place pipe (CIPP)

rehabilitation processes.[2] Additionally, it is mentioned in a list of chemicals related to honey

bees, though its specific biological impact on them is not detailed.[3]

Due to the absence of published research detailing the biological activities of a series of 4-
Methylenecyclohexylmethanol derivatives, it is not possible to provide a comparison of their

performance, summarize quantitative data, or outline specific experimental protocols and
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signaling pathways at this time. Further research into this specific class of compounds is

required to elucidate their potential pharmacological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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